Cas no 2172506-12-4 (1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid)

• Product Name: 1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• CAS No: 2172506-12-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6433778
• PubChem ID: 165514674
• Update Time: 2025-05-22

1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• 1-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidine-3-carboxylic acid
• 2172506-12-4
• EN300-1529361

• Inchi： 1S/C26H28N2O5/c29-24(28-13-18(14-28)25(30)31)11-17(16-9-10-16)12-27-26(32)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23H,9-15H2,(H,27,32)(H,30,31)
• InChI Key： BMYUJLPJTGFGSP-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid

1-3-Cyclopropyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic Acid: A Comprehensive Overview

1-3-Cyclopropyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid is a complex organic compound with the CAS number 2172506-12-4. This compound belongs to the class of amino acids, specifically featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The structure of this molecule is characterized by its azetidine ring, which is a four-membered cyclic amine, and its carboxylic acid functionality. The presence of the Fmoc group suggests that this compound may be used in peptide synthesis or as an intermediate in organic chemistry.

The synthesis of 1-3-cyclopropyl compounds has been a topic of interest in organic chemistry due to their unique electronic properties and potential applications in drug design. The cyclopropyl group, being a strained ring system, can impart rigidity to the molecule, which is often desirable in medicinal chemistry for improving bioavailability and selectivity. Recent studies have explored the use of cyclopropyl-containing compounds in the development of novel antibiotics and anticancer agents. For instance, researchers have reported that cyclopropyl-containing amino acids can enhance the stability and potency of peptide-based drugs by modulating their interactions with biological membranes.

The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis. It is commonly used to protect amino groups during solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. The presence of the Fmoc group in this compound indicates that it may serve as an intermediate in the synthesis of more complex molecules, such as peptides or peptidomimetics. Recent advancements in peptide chemistry have focused on improving the efficiency and scalability of SPPS, with novel resins and coupling reagents being developed to accommodate challenging structures like those containing azetidine rings.

The azetidine ring in this compound adds another layer of complexity to its structure. Azetidines are four-membered cyclic amines that are less common than their five-membered counterparts (e.g., pyrrolidines). However, they are gaining attention in medicinal chemistry due to their ability to adopt unique conformations that can enhance molecular diversity. For example, azetidine-containing compounds have been reported to exhibit improved pharmacokinetic profiles compared to their open-chain analogs. This is attributed to their ability to form favorable interactions with biological targets while maintaining structural rigidity.

Recent research has also highlighted the potential of azetidine-containing compounds in the development of enzyme inhibitors. By incorporating azetidines into small-molecule inhibitors, researchers have been able to achieve higher potency and selectivity against target enzymes. For instance, a study published in 2023 demonstrated that an azetidine-containing inhibitor exhibited nanomolar potency against a serine protease involved in inflammatory diseases. This underscores the importance of structural diversity in drug discovery and the role that compounds like 1-3-cyclopropyl... can play in advancing therapeutic development.

In terms of applications, 1-3-cyclopropyl... could serve as a building block for constructing more complex molecules with tailored biological activities. Its combination of a cyclopropyl group, an Fmoc protecting group, and an azetidine ring makes it a versatile intermediate for exploring novel chemical space. Furthermore, its carboxylic acid functionality allows for further functionalization through esterification or amidation reactions, enabling the creation of derivatives with diverse properties.

From an analytical standpoint, the characterization of such complex molecules often requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Recent advancements in these fields have improved the resolution and sensitivity of analytical tools, making it easier to confirm the structure and purity of compounds like 1-3-cyclopropyl... For example, high-resolution MS has become increasingly accessible, allowing researchers to determine accurate molecular weights and confirm structural integrity with greater confidence.

In conclusion, 1-3-cyclopropyl... represents a sophisticated organic compound with potential applications in peptide synthesis, drug discovery, and chemical biology. Its unique structural features make it an attractive candidate for exploring new chemical entities with enhanced biological activity and pharmacokinetic profiles. As research continues to uncover novel uses for such compounds, their role in advancing therapeutic development will likely grow further.